Cas no 2694722-84-2 (Benzyl 3-carbamimidoylazetidine-1-carboxylate)

• Product Name: Benzyl 3-carbamimidoylazetidine-1-carboxylate
• CAS No: 2694722-84-2
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5614374
• PubChem ID: 165947565
• Update Time: 2025-11-06

Benzyl 3-carbamimidoylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2694722-84-2
• benzyl 3-carbamimidoylazetidine-1-carboxylate
• EN300-33050539
• Benzyl 3-carbamimidoylazetidine-1-carboxylate

• Inchi： 1S/C12H15N3O2/c13-11(14)10-6-15(7-10)12(16)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H3,13,14)
• InChI Key： MWSKDVKWOCXHLT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C(=N)N)C1)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.4Ų

Additional information on Benzyl 3-carbamimidoylazetidine-1-carboxylate

Benzyl 3-carbamimidoylazetidine-1-carboxylate (CAS No. 2694722-84-2): A Comprehensive Overview

Benzyl 3-carbamimidoylazetidine-1-carboxylate, identified by the CAS number 2694722-84-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their versatile applications in drug development. The unique structural features of Benzyl 3-carbamimidoylazetidine-1-carboxylate make it a promising candidate for various biochemical and pharmacological studies.

The molecular structure of Benzyl 3-carbamimidoylazetidine-1-carboxylate consists of a benzyl group attached to a carbamimidoylazetidine core. This configuration imparts specific reactivity and binding properties, making it an attractive scaffold for designing novel therapeutic agents. The presence of the carbamimidoyl group enhances the compound's ability to interact with biological targets, which is crucial for developing effective drugs.

In recent years, there has been a surge in research focused on azetidine derivatives due to their potential in modulating various biological pathways. Studies have demonstrated that compounds with similar structural motifs can exhibit significant pharmacological activity, including anti-inflammatory, anticancer, and antimicrobial properties. The Benzyl 3-carbamimidoylazetidine-1-carboxylate (CAS No. 2694722-84-2) has been investigated for its potential role in these areas, with promising preliminary results.

One of the most compelling aspects of Benzyl 3-carbamimidoylazetidine-1-carboxylate is its versatility in chemical modifications. Researchers can easily incorporate additional functional groups into its structure, allowing for the creation of a diverse library of derivatives with tailored biological activities. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop new drugs.

The synthesis of Benzyl 3-carbamimidoylazetidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The synthetic route typically involves the formation of the azetidine ring followed by functionalization with the carbamimidoyl and benzyl groups.

Evaluation of the pharmacological properties of Benzyl 3-carbamimidoylazetidine-1-carboxylate has revealed several intriguing findings. In vitro studies have shown that this compound can inhibit the activity of certain enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo experiments indicate that it may exhibit protective effects against oxidative stress, which could be beneficial in treating neurodegenerative diseases.

The compound's interaction with biological targets has been further explored through computational modeling and molecular dynamics simulations. These studies have provided valuable insights into how Benzyl 3-carbamimidoylazetidine-1-carboxylate binds to its receptors and modulates cellular processes. Such detailed understanding is crucial for optimizing drug design and improving therapeutic efficacy.

Recent advancements in drug delivery systems have also highlighted the potential of Benzyl 3-carbamimidoylazetidine-1-carboxylate. By incorporating this compound into novel formulations, researchers aim to enhance its bioavailability and target specificity. Nanoparticle-based delivery systems, in particular, have shown promise in delivering payloads like this compound to specific sites within the body, thereby improving treatment outcomes.

The future prospects for Benzyl 3-carbamimidoylazetidine-1-carboxylate are vast and exciting. Ongoing research is focused on expanding its therapeutic applications through structural modifications and exploring new synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this promising compound into viable therapeutic options.

In conclusion, Benzyl 3-carbamimidoylazetidine-1-carboxylate (CAS No. 2694722-84-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its versatile reactivity and promising biological activities, make it a valuable asset in the quest for new drugs. As research continues to uncover its potential, this compound is poised to play a crucial role in addressing various health challenges.